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biphenyl!
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Introduction

BIPHEP, or (2,2'-bis(diphenylphosphino)-1,1'-biphenyl), and its derivatives are a class of
atropisomeric chiral diphosphine ligands that have proven to be highly effective in transition
metal-catalyzed asymmetric hydrogenation. Their unique biphenyl backbone creates a chiral
environment around the metal center, enabling the enantioselective reduction of prochiral
substrates such as ketones, esters, and imines. This high degree of stereocontrol makes
BIPHEP-metal complexes valuable catalysts in the synthesis of chiral building blocks for
pharmaceuticals and other fine chemicals.

These application notes provide an overview of the utility of BIPHEP in asymmetric
hydrogenation, including detailed experimental protocols for key transformations and a
summary of its performance in comparison to other privileged ligands.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the generally accepted catalytic cycle for Ru-BIPHEP
catalyzed asymmetric hydrogenation of a ketone and a typical experimental workflow.
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Caption: Catalytic cycle for Ru-BIPHEP catalyzed asymmetric hydrogenation of ketones.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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